Cas no 2171747-66-1 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid
• CAS No: 2171747-66-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6023162
• PubChem ID: 165552450
• Update Time: 2025-10-30

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid
• 2171747-66-1
• EN300-1484707
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]benzoic acid

• Inchi： 1S/C28H28N2O5/c1-28(2,3)24(25(31)29-23-15-9-8-14-21(23)26(32)33)30-27(34)35-16-22-19-12-6-4-10-17(19)18-11-5-7-13-20(18)22/h4-15,22,24H,16H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： JJAOISFSHOMPTJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC=CC=1C(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic Acid (CAS No. 2171747-66-1)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2171747-66-1, is a specialized organic compound with significant applications in the field of pharmaceutical research and biomedicine. This compound belongs to a class of molecules that exhibit remarkable structural and functional properties, making it a valuable candidate for various scientific investigations.

The molecular structure of this compound features a benzoic acid core, which is a well-known scaffold in medicinal chemistry due to its versatility and biological activity. The presence of a fluoren-9-yl methoxycarbonyl group appended to an amino function introduces unique electronic and steric characteristics, enhancing its potential as a bioactive molecule. Additionally, the 3,3-dimethylbutanamido moiety contributes to the overall stability and solubility profile of the compound, facilitating its use in solution-based assays and formulations.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The benzoic acid derivatives, including 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid, have emerged as promising candidates due to their ability to interact with various target proteins and enzymes. Studies have demonstrated that such compounds can exhibit inhibitory effects on key enzymes involved in disease progression, making them attractive for further development.

One of the most compelling aspects of this compound is its potential in drug discovery. The fluoren-9-yl methoxycarbonyl group not only enhances the molecular rigidity but also provides a site for further chemical modifications, allowing researchers to fine-tune its pharmacological properties. This flexibility is particularly valuable in the development of enzyme inhibitors, where precise binding interactions are crucial for efficacy.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has been instrumental in designing compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid. By leveraging molecular docking simulations and virtual screening techniques, researchers can identify potential binding pockets on target proteins and optimize the compound's structure for improved affinity and selectivity. These computational approaches have significantly accelerated the drug discovery process, reducing the time and cost associated with experimental trials.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in addressing complex diseases. Benzoic acid derivatives, such as this one, have shown promise in preclinical studies for their ability to modulate inflammatory responses and inhibit key enzymes involved in cancer cell proliferation. For instance, studies have indicated that certain benzoic acid derivatives can suppress the activity of cyclooxygenase (COX) enzymes, which are pivotal in producing pro-inflammatory mediators.

Moreover, the fluoren moiety present in this compound has been associated with enhanced photophysical properties, making it useful in photochemical applications and as a fluorescent probe in biological assays. This dual functionality—both as a pharmacophore and a reporter molecule—makes 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid a versatile tool for researchers studying protein-protein interactions and cellular signaling pathways.

In clinical research, compounds with similar structural motifs have been investigated for their potential therapeutic benefits. While 2171747-66-1 has not yet entered clinical trials as an independent therapeutic agent, its derivatives have shown encouraging results in preclinical models. These findings underscore the importance of continued research into novel bioactive molecules like this one.

The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoren group necessitates specialized synthetic methodologies to achieve optimal regioselectivity and functionalization. Advances in synthetic chemistry have made it possible to streamline these processes, enabling more efficient production scales suitable for both research and commercial applications.

The compound's solubility profile is another critical factor influencing its utility in pharmaceutical formulations. The presence of polar functional groups such as amides and carboxylic acids enhances water solubility while maintaining stability under various conditions. This balance is essential for ensuring adequate bioavailability when administered orally or intravenously.

Future research directions may explore modifications to the core benzoic acid scaffold to improve pharmacokinetic properties or enhance target specificity. Additionally, exploring its potential as an antagonist or partial agonist for neurotransmitter receptors could open new avenues in treating neurological disorders.

In conclusion,2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid (CAS No. 2171747-66-1) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its role as a versatile building block for drug discovery tools underscores its importance not only as a standalone compound but also as inspiration for future generations of therapeutic agents.